Cas no 1212062-09-3 ((1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine
• CAS No: 1212062-09-3
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5167365
• Update Time: 2025-10-29

(1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine
• (S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine
• Benzenemethanamine, α-methyl-3,4-dipropoxy-, (αS)-

• Inchi： 1S/C14H23NO2/c1-4-8-16-13-7-6-12(11(3)15)10-14(13)17-9-5-2/h6-7,10-11H,4-5,8-9,15H2,1-3H3/t11-/m0/s1
• InChI Key： LBRQOEWXHJCCRA-NSHDSACASA-N
• SMILES： O(CCC)C1=C(C=CC(=C1)[C@H](C)N)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 199
• XLogP3: 2.9
• Topological Polar Surface Area: 44.5

Additional information on (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine

Introduction to (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine and CAS No. 1212062-09-3

(1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine, identified by its CAS number 1212062-09-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, belonging to the amine class, features a chiral center at the ethyl group, making it a valuable candidate for further investigation in drug development. The presence of propoxy groups at the 3 and 4 positions of the phenyl ring introduces unique electronic and steric properties that can influence its biological activity and interaction with target molecules.

The synthesis and characterization of this compound have been subjects of considerable research due to its potential therapeutic applications. The stereochemistry of the (1S) configuration plays a crucial role in determining the compound's efficacy and selectivity. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such enantiomerically pure compounds, which is essential for pharmaceutical development.

In the realm of medicinal chemistry, the exploration of aromatic amine derivatives has led to the discovery of several bioactive molecules. The propoxy substituents in (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine contribute to its solubility and metabolic stability, which are critical factors in drug design. These properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.

Recent studies have highlighted the importance of pharmacokinetic profiles in drug development. The chemical structure of (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine suggests that it may exhibit favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). This has prompted researchers to investigate its potential as a lead compound for further optimization.

The biological activity of (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine has been explored in several preclinical studies. Initial findings indicate that it may possess inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These preliminary results have generated considerable interest among scientists seeking new treatments for conditions such as depression and anxiety.

The role of computational chemistry in drug discovery has also been instrumental in understanding the interactions between (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine and biological targets. Molecular modeling studies have provided insights into its binding affinity and mode of action, which are essential for rational drug design. These computational approaches have complemented experimental efforts, leading to a more comprehensive understanding of the compound's potential.

One of the key challenges in pharmaceutical development is the optimization of drug candidates to enhance their efficacy while minimizing side effects. The unique structural features of (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine offer opportunities for structural modifications that could improve its therapeutic index. Researchers are currently exploring various derivatives to identify more potent and selective analogs.

The growing interest in natural product-inspired drug design has also influenced the investigation of (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine. By leveraging structural motifs found in bioactive natural products, scientists aim to develop novel compounds with improved pharmacological profiles. This approach has led to several promising candidates that are currently undergoing further evaluation.

Regulatory considerations play a significant role in the progression of new drugs from discovery to market approval. The synthesis and characterization data for (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine must meet stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between academic researchers and industry scientists are essential for navigating these regulatory pathways efficiently.

The future directions for research on (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine include exploring its potential applications in personalized medicine. By tailoring drug candidates to individual patient profiles, it may be possible to achieve more effective treatments with fewer adverse effects. Advances in genomics and proteomics have provided powerful tools for identifying patient-specific biomarkers that could guide the development of targeted therapies.

In conclusion, (1S)-1-(3,4-Dipropoxyphenyl)ethan-1-amine represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing studies aim to elucidate its biological activity and optimize its therapeutic index for clinical applications.